2-Cyclopentanesulfinyl-4-methyl-aniline
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Description
2-Cyclopentanesulfinyl-4-methyl-aniline is a substituted aniline derivative characterized by a cyclopentanesulfinyl group (-SO-C5H9) at the 2-position and a methyl group (-CH3) at the 4-position of the aromatic ring. The sulfinyl moiety introduces chirality and moderate polarity, distinguishing it from sulfonyl (-SO2) or sulfonate (-SO3) analogs.
Properties
Molecular Formula |
C12H17NOS |
|---|---|
Molecular Weight |
223.34 g/mol |
IUPAC Name |
2-cyclopentylsulfinyl-4-methylaniline |
InChI |
InChI=1S/C12H17NOS/c1-9-6-7-11(13)12(8-9)15(14)10-4-2-3-5-10/h6-8,10H,2-5,13H2,1H3 |
InChI Key |
UPQVUQLPCHZEAY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)N)S(=O)C2CCCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison
Key structural differences arise from the oxidation state of the sulfur-containing substituent and the nature of the aromatic ring substitutions.
| Compound | Sulfur Group | Substituents | Molecular Weight (g/mol) | Chirality |
|---|---|---|---|---|
| 2-Cyclopentanesulfinyl-4-methyl-aniline | Sulfinyl (-SO-) | 4-methyl | ~225.3 (estimated) | Yes |
| 2-(Cyclopentanesulfonyl)aniline | Sulfonyl (-SO2-) | None (base structure) | ~227.3 | No |
| 2-Aminoanilinium 4-methylbenzenesulfonate | Sulfonate (-SO3-) | 4-methylbenzenesulfonate counterion | 340.4 (reported) | No |
- Sulfinyl vs. Sulfonyl/Sulfonate : The sulfinyl group in the target compound is less oxidized than sulfonyl/sulfonate groups, reducing its electron-withdrawing effect and hydrogen-bonding capacity. This impacts solubility and crystallinity .
- Crystallographic Data: The 4-methylbenzenesulfonate analog () exhibits planar aromatic rings with bond angles (e.g., C1–C2–C3 = 116.73°) and torsional parameters (e.g., C6–C1–C2–N2 = 178.01°) that stabilize ionic interactions via the sulfonate group . In contrast, the sulfinyl group in 2-Cyclopentanesulfinyl-4-methyl-aniline likely induces a non-planar geometry due to steric hindrance and chirality.
Physicochemical Properties
- Thermal Stability: Sulfonate derivatives (e.g., 2-Aminoanilinium 4-methylbenzenesulfonate) exhibit higher thermal stability due to ionic interactions, whereas sulfinyl compounds may degrade at lower temperatures due to oxidative susceptibility .
- Solubility Trends: The sulfinyl group’s intermediate polarity results in solubility between nonpolar sulfides and highly polar sulfonates.
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